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Compound of Interest

Compound Name: Methyl trityl ether

Cat. No.: B194599 Get Quote

Methyl Trityl Ether: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of methyl trityl ether, a key molecule in synthetic organic chemistry. This document

details its structural and spectroscopic data, chemical reactivity, and common experimental

protocols for its synthesis and cleavage.

Core Physical and Chemical Properties
Methyl trityl ether, also known as (methoxydiphenylmethyl)benzene, is a white solid widely

utilized as a protecting group for alcohols in multi-step organic synthesis.[1] Its bulky trityl group

provides steric hindrance, while the ether linkage offers stability under various conditions, yet

allows for selective removal under acidic conditions.[2]

Structural and Physical Data
A summary of the key physical and identifying properties of methyl trityl ether is presented in

Table 1.
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Property Value Reference(s)

Molecular Formula C₂₀H₁₈O [3]

Molecular Weight 274.36 g/mol [3]

CAS Number 596-31-6 [1][3]

IUPAC Name
(methoxydiphenylmethyl)benze

ne
[3]

Synonyms
Trityl methyl ether, Methyl

triphenylmethyl ether
[3]

Appearance White crystalline solid

Melting Point 81-83 °C [4]

Boiling Point 367.4 °C (Predicted)

Density 1.073 g/cm³

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.

Spectroscopic Data
The structural characterization of methyl trityl ether is primarily achieved through nuclear

magnetic resonance (NMR) and infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of methyl trityl ether are characterized by signals corresponding

to the aromatic protons of the three phenyl rings and the methyl group.

Table 2: Predicted ¹H NMR Spectral Data for Methyl Trityl Ether in CDCl₃
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment Reference(s)

~ 7.20 - 7.50 Multiplet 15H
Aromatic protons

(C₆H₅)₃
[5][6][7]

~ 3.10 Singlet 3H
Methyl protons (-

OCH₃)
[7][8]

Table 3: Predicted ¹³C NMR Spectral Data for Methyl Trityl Ether in CDCl₃

Chemical Shift (δ) ppm Assignment Reference(s)

~ 145
Quaternary aromatic carbons

(ipso-C)
[9]

~ 127 - 130
Aromatic carbons (ortho, meta,

para-C)
[9]

~ 87 Quaternary carbon (C(Ph)₃)

~ 51 Methyl carbon (-OCH₃) [9][10]

Infrared (IR) Spectroscopy
The IR spectrum of methyl trityl ether displays characteristic absorption bands for its

functional groups.

Table 4: Key IR Absorption Bands for Methyl Trityl Ether
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Wavenumber
(cm⁻¹)

Intensity Assignment Reference(s)

~ 3100 - 3000 Medium Aromatic C-H stretch [11][12]

~ 2950 - 2850 Medium
Aliphatic C-H stretch

(methyl)
[11][12]

~ 1600, 1490, 1450 Strong
Aromatic C=C skeletal

vibrations
[12]

~ 1100 - 1000 Strong C-O ether stretch [4][10]

~ 750 - 700 Strong
Aromatic C-H out-of-

plane bend
[12]

Chemical Properties and Reactivity
The chemical reactivity of methyl trityl ether is dominated by the cleavage of the ether bond,

particularly the C-O bond attached to the sterically hindered and electronically stabilized trityl

group.

Synthesis of Methyl Trityl Ether
Methyl trityl ether is commonly synthesized via a Williamson ether synthesis or an Sₙ1

reaction from triphenylmethanol.

This method involves the reaction of a sodium methoxide with trityl chloride. The reaction

proceeds via an Sₙ2 mechanism.[13][14][15]
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Reactants Products

Trityl Chloride
(Ph)₃C-Cl Methyl Trityl Ether

(Ph)₃C-OCH₃

Sodium Chloride
NaCl

Sodium Methoxide
Na⁺ ⁻OCH₃

Nucleophilic Attack (Sₙ2)

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Methyl Trityl Ether.

A common laboratory preparation involves the reaction of triphenylmethanol with methanol in

the presence of a strong acid catalyst, such as sulfuric acid. The reaction proceeds through a

stable trityl carbocation intermediate.

Reactants Intermediate

Products

Triphenylmethanol
(Ph)₃C-OH

Trityl Carbocation
(Ph)₃C⁺

Protonation & Loss of H₂O

Methanol
CH₃OH

Methyl Trityl Ether
(Ph)₃C-OCH₃

H₂SO₄ (catalyst)
Nucleophilic attack by CH₃OH

Water
H₂O

Click to download full resolution via product page

Caption: Sₙ1 Synthesis of Methyl Trityl Ether.

Deprotection of the Trityl Group

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b194599?utm_src=pdf-body-img
https://www.benchchem.com/product/b194599?utm_src=pdf-body
https://www.benchchem.com/product/b194599?utm_src=pdf-body-img
https://www.benchchem.com/product/b194599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The trityl group is acid-labile and can be removed under mild acidic conditions. This selective

cleavage is a cornerstone of its utility as a protecting group. The deprotection proceeds via a

stable trityl cation intermediate.[2]

Starting Material

Reagent

Intermediate Products

Methyl Trityl Ether
(Ph)₃C-OCH₃ Protonated Ether

(Ph)₃C-O⁺(H)CH₃

Protonation

Acid (e.g., HCOOH)

Trityl Carbocation
(Ph)₃C⁺

Cleavage

Methanol
CH₃OH

Trityl Byproduct
(e.g., (Ph)₃C-OCHO)

Reaction with conjugate base

Click to download full resolution via product page

Caption: Acid-Catalyzed Deprotection of Methyl Trityl Ether.

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and deprotection of

methyl trityl ether.

Synthesis of Methyl Trityl Ether from Triphenylmethanol
This protocol is adapted from established laboratory procedures.

Materials:

Triphenylmethanol

Methanol, anhydrous

Concentrated Sulfuric Acid

Ice bath
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Magnetic stirrer and stir bar

Erlenmeyer flasks

Buchner funnel and filter paper

Procedure:

In a clean, dry Erlenmeyer flask, dissolve triphenylmethanol in a minimal amount of cold,

anhydrous methanol with stirring.

In a separate flask, prepare a solution of concentrated sulfuric acid in methanol (e.g., 1:10

v/v). Caution: This should be done slowly and in an ice bath due to the exothermic nature of

the dilution.

Slowly add the acidic methanol solution to the triphenylmethanol solution with continuous

stirring in an ice bath.

Allow the reaction mixture to stir at room temperature for 1-2 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture into a beaker containing ice-cold water. This will

cause the methyl trityl ether to precipitate.

Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the solid with cold water to remove any remaining acid and methanol.

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or methanol.

Dry the purified crystals under vacuum to obtain pure methyl trityl ether.

Deprotection of Methyl Trityl Ether using Formic Acid
This protocol demonstrates a mild acidic cleavage of the trityl ether.[2]

Materials:
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Methyl trityl ether

Formic acid (e.g., 88%)

Dioxane

Ethanol

Diethyl ether

Rotary evaporator

Filtration apparatus

Procedure:

Dissolve the methyl trityl ether in a minimal amount of a suitable solvent like

dichloromethane in a round-bottom flask.

Add cold formic acid to the solution and stir the mixture at room temperature.[2]

Monitor the reaction by TLC until the starting material is consumed.

Remove the formic acid and solvent under reduced pressure using a rotary evaporator.

To the resulting residue, add dioxane and evaporate again to remove residual formic acid

(azeotropic removal). Repeat this step with ethanol and then diethyl ether.[2]

The residue will contain triphenylmethanol (trityl alcohol) and the deprotected alcohol (in this

case, methanol, which will likely be evaporated). The triphenylmethanol can be separated by

filtration or chromatography.[2]

Conclusion
Methyl trityl ether is a valuable compound in organic synthesis, primarily serving as a robust

yet selectively cleavable protecting group for alcohols. Its physical and chemical properties are

well-defined, and its synthesis and deprotection are achieved through straightforward and well-
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understood reaction mechanisms. This guide provides essential technical information for

researchers and professionals working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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